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Compound of Interest

Compound Name:
N-Boc-2-(4-

bromophenyl)ethylamine

Cat. No.: B111359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of N-
Boc-2-(4-bromophenyl)ethylamine, a key intermediate in various synthetic applications. The

data presented is curated from publicly available chemical databases and scientific literature.

Core Physical and Chemical Data
N-Boc-2-(4-bromophenyl)ethylamine, also known as tert-butyl N-[2-(4-

bromophenyl)ethyl]carbamate, is a white to yellow solid at room temperature.[1] Its

fundamental identifiers and physical characteristics are summarized below for quick reference.
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Property Value Source(s)

CAS Number 120157-97-3 [2]

Molecular Formula C₁₃H₁₈BrNO₂ [2]

Molecular Weight 300.19 g/mol [2]

Melting Point 58-59 °C [2]

Boiling Point (Predicted) 389.6 °C at 760 mmHg [2]

Appearance Solid [2]

Storage Temperature Room Temperature [1]

Experimental Protocols
While specific experimental determinations for the physical properties of N-Boc-2-(4-
bromophenyl)ethylamine are not extensively detailed in the public domain, a general

methodology for its synthesis is well-established through the N-Boc protection of the

corresponding primary amine.

General Synthesis of N-Boc-2-(4-
bromophenyl)ethylamine
The synthesis of N-Boc-2-(4-bromophenyl)ethylamine is typically achieved by reacting 2-(4-

bromophenyl)ethylamine with di-tert-butyl dicarbonate (Boc₂O). This reaction introduces the

tert-butyloxycarbonyl (Boc) protecting group onto the amine.

Materials:

2-(4-bromophenyl)ethylamine

Di-tert-butyl dicarbonate (Boc₂O)

A suitable solvent (e.g., tetrahydrofuran (THF), dichloromethane (DCM))

A base (optional, e.g., triethylamine, sodium bicarbonate)
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Saturated aqueous NaHCO₃ solution

0.1 N aqueous HCl

tert-butyl methyl ether (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolve 2-(4-bromophenyl)ethylamine in the chosen solvent (e.g., THF) in a reaction flask

and cool the solution to 0 °C in an ice bath.

Add di-tert-butyl dicarbonate (Boc₂O) to the solution. The reaction can be run with or without

a base.

Allow the reaction mixture to warm to room temperature and stir overnight.

Quench the reaction by adding a saturated aqueous solution of NaHCO₃.

Extract the aqueous mixture with a suitable organic solvent, such as tert-butyl methyl ether.

Combine the organic extracts and wash sequentially with 0.1 N aqueous HCl and saturated

aqueous NaHCO₃ solution.

Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄.

Remove the solvent under reduced pressure to yield the crude N-Boc-2-(4-
bromophenyl)ethylamine.

The crude product can be further purified by techniques such as column chromatography or

recrystallization to obtain the final product of high purity.

Synthesis and Purification Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of N-
Boc-2-(4-bromophenyl)ethylamine.
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Caption: General workflow for the synthesis and purification of N-Boc-2-(4-
bromophenyl)ethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b111359?utm_src=pdf-body-img
https://www.benchchem.com/product/b111359?utm_src=pdf-body
https://www.benchchem.com/product/b111359?utm_src=pdf-body
https://www.benchchem.com/product/b111359?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h315b0ea1?context=bbe
https://www.chemimpex.com/products/50604
https://www.benchchem.com/product/b111359#what-are-the-physical-properties-of-n-boc-2-4-bromophenyl-ethylamine
https://www.benchchem.com/product/b111359#what-are-the-physical-properties-of-n-boc-2-4-bromophenyl-ethylamine
https://www.benchchem.com/product/b111359#what-are-the-physical-properties-of-n-boc-2-4-bromophenyl-ethylamine
https://www.benchchem.com/product/b111359#what-are-the-physical-properties-of-n-boc-2-4-bromophenyl-ethylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b111359?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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